3-isopropyl-N-[2-(1-pyrrolidinyl)ethyl]-5-isoxazolecarboxamide

• IUPAC Name: 3-propan-2-yl-N-(2-pyrrolidin-1-ylethyl)-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H21N3O2/c1-10(2)11-9-12(18-15-11)13(17)14-5-8-16-6-3-4-7-16/h9-10H,3-8H2,1-2H3,(H,14,17)
• InChI Key: PWSNSYNMYSWWBK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NOC(=C1)C(=O)NCCN2CCCC2
• Molecular Formula: C13H21N3O2
• Molecular Weight: 251.32 g/mol

Description

• 3-Isopropyl-N-[2-(1-pyrrolidinyl)ethyl]-5-isoxazolecarboxamide is a compound that falls within the class of isoxazole derivatives. Isoxazoles are notable for their wide range of applications in medicinal chemistry due to their biological activities.

Synthesis Analysis

• Isoxazoline libraries, which include compounds structurally similar to our compound of interest, are typically synthesized via 1,3-dipolar cycloaddition reactions. This method has been effectively used to create heterocyclic libraries containing various functional moieties, including pyridine and isoxazole rings (Gaonkar, Rai, & Prabhuswamy, 2007).

Scientific Research Applications

DNA-Binding and Cellular Permeability

Research by Liu and Kodadek (2009) explores chemicals that bind specifically to DNA sequences, such as Pyrrole-imidazole (Py-Im) polyamides. Their study investigates the effects of different linkers on the cellular permeability of these polyamides, revealing that certain linkers can significantly enhance permeability. This finding has implications for designing more effective DNA-binding agents in scientific research (Liu & Kodadek, 2009).

Antimicrobial Activities

Gaonkar, Rai, and Prabhuswamy (2007) synthesized a series of isoxazolines, showing that these compounds exhibit a range of antimicrobial activities. Their research contributes to the development of novel antimicrobial agents, potentially including derivatives of 3-isopropyl-N-[2-(1-pyrrolidinyl)ethyl]-5-isoxazolecarboxamide (Gaonkar, Rai, & Prabhuswamy, 2007).

Antiallergic Properties

A study by Nohara et al. (1985) on 5-oxo-5H-[1]benzopyrano[2,3-b]pyridines, including derivatives with isopropyl groups, demonstrated significant antiallergic activity. This research indicates the potential of isoxazolecarboxamide derivatives in developing antiallergic medications (Nohara et al., 1985).

Prodrug Synthesis

Patterson, Cheung, and Ernest (1992) investigated the synthesis of a prodrug form of an anti-inflammatory agent using a compound structurally related to 3-isopropyl-N-[2-(1-pyrrolidinyl)ethyl]-5-isoxazolecarboxamide. This study highlights the role of such compounds in the creation of effective prodrugs (Patterson, Cheung, & Ernest, 1992).

Anticancer and Anti-Inflammatory Properties

Research by Rahmouni et al. (2016) on pyrazolopyrimidines derivatives, which are structurally similar to 3-isopropyl-N-[2-(1-pyrrolidinyl)ethyl]-5-isoxazolecarboxamide, indicates their potential as anticancer and anti-5-lipoxygenase agents. This study opens up possibilities for the use of such compounds in cancer and inflammation research (Rahmouni et al., 2016).